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Compound of Interest

Compound Name:
2-Chloro-1-(2,4-

diaminophenyl)ethanone

CAS No.: 163595-54-8

Cat. No.: B067541

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary
The synthesis and characterization of substituted chloroacetophenones are of significant

interest to the pharmaceutical and fine chemical industries. These compounds often serve as

critical intermediates in the development of novel therapeutic agents and other complex

organic molecules. This guide addresses the inquiry into the molecular weight and properties of

2-Chloro-1-(2,4-diaminophenyl)ethanone. However, a comprehensive search of established

chemical literature and databases reveals a notable absence of specific data for this particular

compound, suggesting it may be a novel or sparsely documented chemical entity.

This guide, therefore, uses the closely related and well-documented compound, 2-Chloro-1-

(2,4-dihydroxyphenyl)ethanone, as a case study to provide a robust framework for the

characterization, synthesis, and safety considerations applicable to this class of molecules. By
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examining this analogue, we can infer methodologies and anticipate the chemical behavior of

similar structures, including the target compound.

Physicochemical Properties and Molecular Weight
Determination
A foundational step in the characterization of any chemical compound is the determination of its

molecular weight and other key physicochemical properties.

Molecular Weight of 2-Chloro-1-(2,4-
diaminophenyl)ethanone (Theoretical)
While direct experimental data for 2-Chloro-1-(2,4-diaminophenyl)ethanone is not readily

available, we can deduce its molecular formula and calculate its theoretical molecular weight.

The chemical structure consists of a chloroacetyl group attached to a 2,4-diaminophenyl ring.

Chemical Formula: C₈H₉ClN₂O

Based on this formula, the molecular weight can be calculated using the atomic weights of its

constituent elements:

Carbon (C): 8 * 12.011 g/mol = 96.088 g/mol

Hydrogen (H): 9 * 1.008 g/mol = 9.072 g/mol

Chlorine (Cl): 1 * 35.453 g/mol = 35.453 g/mol

Nitrogen (N): 2 * 14.007 g/mol = 28.014 g/mol

Oxygen (O): 1 * 15.999 g/mol = 15.999 g/mol

Calculated Molecular Weight: 184.63 g/mol

Physicochemical Data for the Analogue: 2-Chloro-1-(2,4-
dihydroxyphenyl)ethanone
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In contrast, the dihydroxy analogue is well-characterized. Its properties provide a valuable

reference point.

Property Value Source

Molecular Formula C₈H₇ClO₃

Molecular Weight 186.59 g/mol [1]

CAS Number 25015-92-3 [2]

Physical Form Solid

Purity 95%

Storage Temperature
2-8°C under an inert

atmosphere

Synthesis and Reaction Mechanisms
The synthesis of substituted chloroacetophenones typically involves a Friedel-Crafts acylation

reaction. Understanding the synthetic pathway is crucial for process optimization and impurity

profiling.

Proposed Synthesis of 2-Chloro-1-(2,4-
diaminophenyl)ethanone
A plausible synthetic route to 2-Chloro-1-(2,4-diaminophenyl)ethanone would involve the

reduction of a dinitro precursor, 2-chloro-1-(2,4-dinitrophenyl)ethanone. This precursor would

likely be synthesized via a Friedel-Crafts acylation of 1,3-dinitrobenzene with chloroacetyl

chloride.

Diagram: Proposed Synthetic Pathway
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1,3-Dinitrobenzene

2-Chloro-1-(2,4-dinitrophenyl)ethanone

 AlCl₃ (Friedel-Crafts Acylation)

Chloroacetyl Chloride

 

2-Chloro-1-(2,4-diaminophenyl)ethanone

 Reduction (e.g., SnCl₂/HCl or H₂/Pd-C)
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Step 1: Acylating Agent Preparation

Step 2: Friedel-Crafts Acylation

Step 3: Purification

Mix Chloroacetic Acid,
Thionyl Chloride, and DMF

Heat at 90°C for 3 hours

Cool and Evaporate

Crude Chloroacetyl Chloride

Add Chloroacetyl Chloride
and Resorcinol at 0°C

Suspend AlCl₃ in Nitrobenzene

Stir at 0°C then RT

Quench with Ice and HCl

Extract with Chloroform

Dry Organic Layer

Evaporate Solvent

Column Chromatography

Pure 2-Chloro-1-(2,4-dihydroxyphenyl)ethanone

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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